Cas no 1804474-61-0 (Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804474-61-0
• MF: C₁₂H₁₃F₄NO₄
• MW: 311.229537725449
• CID: 4840342
• Update Time: 2025-06-25

Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C12H13F4NO4/c1-3-20-9(18)4-7-6-17-8(5-13)11(10(7)19-2)21-12(14,15)16/h6H,3-5H2,1-2H3
• InChI Key： AIPAEFRBLFUYQD-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(=CN=1)CC(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 340
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate: A Comprehensive Overview

Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate, with CAS No. 1804474-61-0, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoromethyl group at position 2, a methoxy group at position 4, and a trifluoromethoxy group at position 3. The acetate ester functionality at position 5 further enhances its chemical versatility. These structural features make it a valuable molecule for exploring novel chemical reactions and potential bioactive properties.

The synthesis of Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate involves a series of carefully designed multi-step reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled researchers to achieve higher yields and improved stereochemical control in the preparation of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the fluoromethyl and trifluoromethoxy substituents on the pyridine ring. These techniques not only enhance the efficiency of synthesis but also pave the way for the exploration of related analogs with diverse substituents.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. The presence of electron-withdrawing groups, such as the trifluoromethoxy and fluoromethyl substituents, significantly influences the electronic properties of the pyridine ring, making it an attractive candidate for studying interactions with biological targets. Recent studies have highlighted its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its methoxy group at position 4 contributes to increased lipophilicity, which is advantageous for enhancing bioavailability in pharmacokinetic studies.

In addition to its pharmacological applications, Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate has shown promise in agricultural chemistry. Its unique structure endows it with insecticidal properties, making it a potential candidate for developing eco-friendly pesticides. Researchers have reported that this compound exhibits selective toxicity against agricultural pests while showing minimal adverse effects on non-target organisms. This dual functionality underscores its importance as a versatile molecule bridging medicinal and agricultural sciences.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate is crucial for assessing its ecological impact. Recent investigations into its biodegradation have revealed that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is vital for ensuring sustainable practices in chemical manufacturing and application.

In conclusion, Ethyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804474-61-0) stands as a testament to the ingenuity of modern synthetic chemistry. Its intricate structure not only provides a platform for exploring novel chemical transformations but also opens avenues for developing innovative therapeutic and agricultural agents. As research continues to unravel its full potential, this compound is poised to make significant contributions to various scientific disciplines.